hematoporphyrin dicyclohexanyl ether
hematoporphyrin dicyclohexanyl ether
Brand Name:
Vulcanchem
CAS No.:
119052-80-1
VCID:
VC0048423
InChI:
InChI=1S/C46H58N4O6/c1-25-33(17-19-43(51)52)39-24-40-34(18-20-44(53)54)26(2)36(48-40)22-41-46(30(6)56-32-15-11-8-12-16-32)28(4)38(50-41)23-42-45(27(3)37(49-42)21-35(25)47-39)29(5)55-31-13-9-7-10-14-31/h21-24,29-32,49-50H,7-20H2,1-6H3,(H,51,52)(H,53,54)
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6CCCCC6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7CCCCC7
Molecular Formula:
C46H58N4O6
Molecular Weight:
763 g/mol
hematoporphyrin dicyclohexanyl ether
CAS No.: 119052-80-1
Main Products
VCID: VC0048423
Molecular Formula: C46H58N4O6
Molecular Weight: 763 g/mol
| CAS No. | 119052-80-1 |
|---|---|
| Product Name | hematoporphyrin dicyclohexanyl ether |
| Molecular Formula | C46H58N4O6 |
| Molecular Weight | 763 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-8,13-bis(1-cyclohexyloxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C46H58N4O6/c1-25-33(17-19-43(51)52)39-24-40-34(18-20-44(53)54)26(2)36(48-40)22-41-46(30(6)56-32-15-11-8-12-16-32)28(4)38(50-41)23-42-45(27(3)37(49-42)21-35(25)47-39)29(5)55-31-13-9-7-10-14-31/h21-24,29-32,49-50H,7-20H2,1-6H3,(H,51,52)(H,53,54) |
| Standard InChIKey | LVZULZLQHJGCMG-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6CCCCC6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7CCCCC7 |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6CCCCC6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7CCCCC7 |
| Synonyms | hematoporphyrin dicyclohexanyl ether HP-DCE |
| PubChem Compound | 3081682 |
| Last Modified | Nov 11 2021 |
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